Cas no 2228945-02-4 (2-(2,4-dichloro-5-fluorophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2,4-dichloro-5-fluorophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2228945-02-4
• MF: C₈H₆Cl₂F₂O₂S
• MW: 275.099846363068
• CID: 5876165
• PubChem ID: 165661460
• Update Time: 2025-06-08

2-(2,4-dichloro-5-fluorophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichloro-5-fluorophenyl)ethane-1-sulfonyl fluoride
• 2228945-02-4
• EN300-1989559

• Inchi： 1S/C8H6Cl2F2O2S/c9-6-4-7(10)8(11)3-5(6)1-2-15(12,13)14/h3-4H,1-2H2
• InChI Key： LWRWUMBDBUDMAF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1CCS(=O)(=O)F)F)Cl

Computed Properties

• Exact Mass: 273.9433623g/mol
• Monoisotopic Mass: 273.9433623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2,4-dichloro-5-fluorophenyl)ethane-1-sulfonyl fluoride

Research Brief on 2-(2,4-dichloro-5-fluorophenyl)ethane-1-sulfonyl fluoride (CAS: 2228945-02-4): Recent Advances and Applications

2-(2,4-Dichloro-5-fluorophenyl)ethane-1-sulfonyl fluoride (CAS: 2228945-02-4) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is increasingly recognized for its potential as a covalent inhibitor, particularly in the context of targeted protein modification and drug discovery. Recent studies have highlighted its utility in activity-based protein profiling (ABPP) and the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective covalent modifier of serine hydrolases, a key enzyme family involved in numerous biological processes. The research team utilized 2-(2,4-dichloro-5-fluorophenyl)ethane-1-sulfonyl fluoride as a chemical probe to map enzyme activity in complex biological systems, revealing previously unknown therapeutic targets for metabolic disorders.

In the context of drug discovery, this compound has shown promise as a warhead in the design of covalent inhibitors. Its unique combination of electrophilic reactivity and structural features allows for selective targeting of specific amino acid residues while maintaining favorable pharmacokinetic properties. Recent computational studies have provided insights into the molecular interactions that govern its selectivity, enabling more rational design of derivatives with improved therapeutic profiles.

The synthetic accessibility of 2-(2,4-dichloro-5-fluorophenyl)ethane-1-sulfonyl fluoride has also been a focus of recent research. A 2024 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route that addresses previous challenges in purity and yield. This advancement is particularly significant for potential industrial-scale production and further pharmacological evaluation.

Emerging applications in chemical biology have expanded beyond traditional drug discovery. Recent work has demonstrated the compound's utility in proteomics studies, where it serves as a valuable tool for identifying and characterizing reactive amino acid residues in complex protein mixtures. This application has provided new insights into protein function and potential sites for therapeutic intervention.

Safety and toxicological assessments of 2-(2,4-dichloro-5-fluorophenyl)ethane-1-sulfonyl fluoride have progressed significantly in recent months. Preliminary in vitro and in vivo studies suggest a favorable safety profile at therapeutic concentrations, though further investigation is warranted. These findings support the continued exploration of this compound and its derivatives as potential therapeutic agents.

The compound's potential in addressing antimicrobial resistance has also garnered attention. Recent screening studies have identified promising activity against resistant bacterial strains, particularly when used in combination with existing antibiotics. This represents an exciting new direction for research involving 2228945-02-4 and related sulfonyl fluoride compounds.

Looking forward, the research community anticipates that 2-(2,4-dichloro-5-fluorophenyl)ethane-1-sulfonyl fluoride will continue to serve as both a valuable chemical tool and a lead compound for drug development. Ongoing studies are exploring its application in targeted therapies for cancer and inflammatory diseases, with preliminary results expected in the coming year.